Cas no 61603-70-1 (Hexanethioic acid, 2-hydroxy-, S-methyl ester)

61603-70-1 structure
Product name:Hexanethioic acid, 2-hydroxy-, S-methyl ester
Hexanethioic acid, 2-hydroxy-, S-methyl ester Chemical and Physical Properties
Names and Identifiers
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- Hexanethioic acid, 2-hydroxy-, S-methyl ester
- S-methyl 2-hydroxyhexanethioate
- 61603-70-1
- DTXSID00485075
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- Inchi: InChI=1S/C7H14O2S/c1-3-4-5-6(8)7(9)10-2/h6,8H,3-5H2,1-2H3
- InChI Key: SPRKAAXVVWRQRD-UHFFFAOYSA-N
- SMILES: CCCCC(C(=O)SC)O
Computed Properties
- Exact Mass: 162.07152
- Monoisotopic Mass: 162.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Hexanethioic acid, 2-hydroxy-, S-methyl ester Related Literature
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Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
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Rajesh G. Gonnade Org. Biomol. Chem., 2016,14, 5612-5616
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Guoqiang Li,Shicheng Yan,Zhiqiang Wang,Xiangyan Wang,Zhaosheng Li,Jinhua Ye,Zhigang Zou Dalton Trans., 2009, 8519-8524
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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